1-(2,4-Dichlorophenyl)-3-methylbutan-1-one

• Molecular Formula: C11H12Cl2O
• Molecular Weight: 231.11 g/mol
• IUPAC Name: 1-(2,4-dichlorophenyl)-3-methylbutan-1-one
• InChI: InChI=1S/C11H12Cl2O/c1-7(2)5-11(14)9-4-3-8(12)6-10(9)13/h3-4,6-7H,5H2,1-2H3
• InChI Key: UFXOVCMSAOTSRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1=C(C=C(C=C1)Cl)Cl

Description

1-(2,4-Dichlorophenyl)-3-methylbutan-1-one is a useful research compound. Its molecular formula is C11H12Cl2O and its molecular weight is 231.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(2,4-Dichloro-phenyl)-3-methyl-butan-1-ol (600 mg, 2.57 mmol) and Dess-Martin periodinane (1092 mg, 2.57 mmol) in DCM (25 ml) is stirred at RT for 2 hours. The reaction mixture is added to EtOAc (200 ml) and washed with sat. sodium metabisulfite (200 ml), sat. NaHCO3 (200 ml), brine, dried over MgSO4 and concentrated in vacuo. The crude product is purified using an ISCO combiflash chromatography, eluting with 0 to 100% (EtOAc/iso-hexane) on a 40 g silica-column to give 1-(2,4-Dichloro-phenyl)-3-methyl-butan-1-one as a yellow oil; 1H NMR (400 MHz, CDCl3) δ 7.45 (1H, d, J 1.9), 7.42 (1H, d, J 8.3), 7.32 (1H, dd, J 8.3, 1.9), 2.83 (2H, d, J 6.9), 2.25 (1H, sept, J 6.7), 1.00 (6H, d, J 6.7).